Cas no 52552-20-2 (O-(4-bromo-3-nitrophenyl)methylhydroxylamine)

• Product Name: O-(4-bromo-3-nitrophenyl)methylhydroxylamine
• CAS No: 52552-20-2
• MF: C₇H₇BrN₂O₃
• MW: 247.046080827713
• CID: 6450009
• PubChem ID: 12213980
• Update Time: 2025-06-10

O-(4-bromo-3-nitrophenyl)methylhydroxylamine Chemical and Physical Properties

Names and Identifiers

• O-(4-bromo-3-nitrophenyl)methylhydroxylamine
• 52552-20-2
• EN300-1922196
• O-[(4-bromo-3-nitrophenyl)methyl]hydroxylamine

• Inchi： 1S/C7H7BrN2O3/c8-6-2-1-5(4-13-9)3-7(6)10(11)12/h1-3H,4,9H2
• InChI Key： BTUNPCPDEALVAF-UHFFFAOYSA-N
• SMILES： BrC1C=CC(CON)=CC=1[N+](=O)[O-]

Computed Properties

• Exact Mass: 245.96400g/mol
• Monoisotopic Mass: 245.96400g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 185
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.3
• Topological Polar Surface Area: 81.1Ų

Additional information on O-(4-bromo-3-nitrophenyl)methylhydroxylamine

Research Brief on O-(4-bromo-3-nitrophenyl)methylhydroxylamine (CAS: 52552-20-2) in Chemical Biology and Pharmaceutical Applications

O-(4-bromo-3-nitrophenyl)methylhydroxylamine (CAS: 52552-20-2) is a specialized chemical compound that has garnered significant attention in recent years due to its potential applications in chemical biology and pharmaceutical research. This compound, characterized by its unique bromo-nitro-phenyl and hydroxylamine functional groups, serves as a versatile intermediate in the synthesis of novel bioactive molecules. Recent studies have explored its utility in targeted drug design, enzyme inhibition, and as a building block for complex pharmacophores.

In a 2023 study published in the Journal of Medicinal Chemistry, researchers investigated the role of O-(4-bromo-3-nitrophenyl)methylhydroxylamine as a precursor in the development of selective kinase inhibitors. The study demonstrated that derivatives of this compound exhibited promising activity against tyrosine kinase receptors, which are implicated in various cancers. The bromo and nitro substituents were found to enhance binding affinity through hydrophobic interactions and hydrogen bonding with target proteins.

Another notable application of this compound was highlighted in a recent Bioorganic & Medicinal Chemistry Letters article (2024), where it was used to synthesize novel antimicrobial agents. The study reported that O-(4-bromo-3-nitrophenyl)methylhydroxylamine-derived compounds showed potent activity against multidrug-resistant bacterial strains, including MRSA. The mechanism of action was attributed to the disruption of bacterial cell wall synthesis, facilitated by the reactive hydroxylamine moiety.

From a chemical biology perspective, this compound has also been employed as a probe for studying protein-ligand interactions. A 2024 Nature Chemical Biology paper described its use in photoaffinity labeling experiments, where the bromo-nitro-phenyl group served as a photoreactive handle for covalent protein modification. This approach enabled researchers to map binding sites of previously uncharacterized drug targets.

The synthetic accessibility of O-(4-bromo-3-nitrophenyl)methylhydroxylamine has made it particularly valuable in high-throughput screening campaigns. Recent work published in ACS Combinatorial Science (2023) demonstrated its incorporation into diverse chemical libraries for phenotypic screening against neurodegenerative disease models. Several hit compounds originating from this scaffold showed neuroprotective effects in vitro.

Despite these promising developments, challenges remain in optimizing the pharmacokinetic properties of derivatives based on this scaffold. Current research efforts, as reported in a 2024 European Journal of Medicinal Chemistry review, are focusing on structural modifications to improve metabolic stability and bioavailability while maintaining target engagement.

Looking forward, O-(4-bromo-3-nitrophenyl)methylhydroxylamine continues to be a compound of significant interest in drug discovery. Its versatility as a synthetic intermediate and its demonstrated biological activities across multiple target classes position it as a valuable tool for medicinal chemists. Ongoing research is expected to further elucidate its potential in addressing unmet medical needs, particularly in oncology and infectious diseases.